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Get Quote

Physical Properties of Pyridine Hydroiodide

The following data provides a foundation for troubleshooting crystallization issues related to solubility,

thermal stability, and purity.

Property Value Relevance to Crystallization

CAS Number 18820-83-2 [1] Chemical identifier.

Molecular
Formula

C5H6IN [1] Molecular identifier.

Molecular
Weight

207.01231 g/mol [1] Determines molar quantities.

Melting Point 210 °C (decomposition) [1] Critical: Sets upper temperature limit for melting-

point seeding and drying.

Density 2.09 g/cm³ [1] Physical characteristic.

Physical Form Powder to crystal [1] Describes expected solid state.
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Property Value Relevance to Crystallization

Color White to Light yellow to Light
orange [1]

Critical: Indicator of purity. Off-white is typical;
yellow/orange suggests impurities.

Water
Solubility

Soluble [1] Water is a potential solvent for recrystallization.

Troubleshooting Guides and FAQs

Here are solutions to common problems encountered during pyridine hydroiodide crystallization.

Problem 1: Failure to Obtain Crystals or Oily Separation An oil sometimes forms instead of crystals when a

supersaturated solution cools too rapidly, preventing orderly molecular assembly.

Solution 1.1: Slow Cooling

Dissolve the compound in a minimum volume of hot solvent.
Insulate the flask and allow it to cool slowly to room temperature without disturbance.

Finally, place it in an ice bath to maximize yield.

Solution 1.2: Alternative Solvent/Solvent-Anti-Solvent

Try a Different Solvent: Test solvents like ethanol, methanol, or acetone, or use mixed

solvents.
Solvent-Anti-Solvent Method:

Dissolve your compound in a good solvent (e.g., ethanol).
Slowly add an anti-solvent (e.g., diethyl ether or ethyl acetate) in which the compound

has low solubility.
Add dropwise while stirring until the solution becomes slightly cloudy, then seed if

possible and allow to stand.

Solution 1.3: Seeding

Introduce a tiny crystal of pure pyridine hydroiodide to the surface of the cooled,

supersaturated solution to induce crystallization.
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Problem 2: Poor Crystal Quality (Small, Needle-like, Clumped Crystals) Rapid crystallization leads to small,

impure crystals.

Solution 2.1: Slower Evaporation
For evaporation methods, reduce the evaporation rate by only partially covering the flask or

using a seal with pinholes.
Solution 2.2: Optimized Anti-Solvent Addition

Ensure the anti-solvent is added very slowly with vigorous stirring to avoid local over-
supersaturation.

Problem 3: Colored Impurities (Yellow or Orange Product) The desired product is white to off-white; color

indicates impurities.

Solution 3.1: Activated Charcoal Treatment (Decolorization)

Dissolve the crude product in a minimum volume of hot solvent.

Add a small spatula tip of activated charcoal.
Heat at reflux for 10-15 minutes.

Filter the hot solution through a fluted filter paper to remove charcoal.
Caution: Do not add charcoal to a superheated solution, as it can cause violent boiling.

Solution 3.2: Purification by Recrystallization

Perform one or more recrystallization cycles from an appropriate solvent to improve purity and
color.

Experimental Workflow Diagrams

The following diagrams, created with Graphviz, outline the core crystallization strategy and a systematic

troubleshooting workflow.

Diagram 1: Direct Crystallization Path

This chart shows the primary method for obtaining crystals from a solution of pyridine hydroiodide.
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Direct Crystallization Path
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Diagram 2: Systematic Troubleshooting Workflow

This flowchart provides a step-by-step guide to diagnose and resolve common crystallization failures.
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Systematic Troubleshooting Workflow
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s1832926?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72552452.htm
https://www.smolecule.com/products/b1832926#troubleshooting-pyridine-hydroiodide-crystallization
https://www.smolecule.com/products/b1832926#troubleshooting-pyridine-hydroiodide-crystallization
https://www.smolecule.com/products/b1832926#troubleshooting-pyridine-hydroiodide-crystallization
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1832926?utm_src=pdf-bulk
https://www.smolecule.com/products/s1832926?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

